Cas no 2138788-35-7 (2-{(benzyloxy)carbonylamino}-3-(3-chloropyridin-2-yl)propanoic acid)
2-{(benzyloxy)carbonylamino}-3-(3-chloropyridin-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{(benzyloxy)carbonylamino}-3-(3-chloropyridin-2-yl)propanoic acid
- EN300-1299768
- 2138788-35-7
- 2-{[(benzyloxy)carbonyl]amino}-3-(3-chloropyridin-2-yl)propanoic acid
-
- Inchi: 1S/C16H15ClN2O4/c17-12-7-4-8-18-13(12)9-14(15(20)21)19-16(22)23-10-11-5-2-1-3-6-11/h1-8,14H,9-10H2,(H,19,22)(H,20,21)
- InChI Key: GSWVDAIOMXJTBC-UHFFFAOYSA-N
- SMILES: ClC1=CC=CN=C1CC(C(=O)O)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 334.0720347g/mol
- Monoisotopic Mass: 334.0720347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 88.5Ų
2-{(benzyloxy)carbonylamino}-3-(3-chloropyridin-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1299768-0.05g |
2-{[(benzyloxy)carbonyl]amino}-3-(3-chloropyridin-2-yl)propanoic acid |
2138788-35-7 | 0.05g |
$888.0 | 2023-06-06 | ||
| Enamine | EN300-1299768-0.1g |
2-{[(benzyloxy)carbonyl]amino}-3-(3-chloropyridin-2-yl)propanoic acid |
2138788-35-7 | 0.1g |
$930.0 | 2023-06-06 | ||
| Enamine | EN300-1299768-0.25g |
2-{[(benzyloxy)carbonyl]amino}-3-(3-chloropyridin-2-yl)propanoic acid |
2138788-35-7 | 0.25g |
$972.0 | 2023-06-06 | ||
| Enamine | EN300-1299768-0.5g |
2-{[(benzyloxy)carbonyl]amino}-3-(3-chloropyridin-2-yl)propanoic acid |
2138788-35-7 | 0.5g |
$1014.0 | 2023-06-06 | ||
| Enamine | EN300-1299768-1.0g |
2-{[(benzyloxy)carbonyl]amino}-3-(3-chloropyridin-2-yl)propanoic acid |
2138788-35-7 | 1g |
$1057.0 | 2023-06-06 | ||
| Enamine | EN300-1299768-2.5g |
2-{[(benzyloxy)carbonyl]amino}-3-(3-chloropyridin-2-yl)propanoic acid |
2138788-35-7 | 2.5g |
$2071.0 | 2023-06-06 | ||
| Enamine | EN300-1299768-5.0g |
2-{[(benzyloxy)carbonyl]amino}-3-(3-chloropyridin-2-yl)propanoic acid |
2138788-35-7 | 5g |
$3065.0 | 2023-06-06 | ||
| Enamine | EN300-1299768-10.0g |
2-{[(benzyloxy)carbonyl]amino}-3-(3-chloropyridin-2-yl)propanoic acid |
2138788-35-7 | 10g |
$4545.0 | 2023-06-06 | ||
| Enamine | EN300-1299768-50mg |
2-{[(benzyloxy)carbonyl]amino}-3-(3-chloropyridin-2-yl)propanoic acid |
2138788-35-7 | 50mg |
$707.0 | 2023-09-30 | ||
| Enamine | EN300-1299768-100mg |
2-{[(benzyloxy)carbonyl]amino}-3-(3-chloropyridin-2-yl)propanoic acid |
2138788-35-7 | 100mg |
$741.0 | 2023-09-30 |
2-{(benzyloxy)carbonylamino}-3-(3-chloropyridin-2-yl)propanoic acid Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2-{(benzyloxy)carbonylamino}-3-(3-chloropyridin-2-yl)propanoic acid
Recent Advances in the Study of 2-{(benzyloxy)carbonylamino}-3-(3-chloropyridin-2-yl)propanoic acid (CAS: 2138788-35-7)
In recent years, the compound 2-{(benzyloxy)carbonylamino}-3-(3-chloropyridin-2-yl)propanoic acid (CAS: 2138788-35-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.
The synthesis of 2-{(benzyloxy)carbonylamino}-3-(3-chloropyridin-2-yl)propanoic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and microwave-assisted organic synthesis (MAOS) to achieve higher efficiency and scalability. These methods have not only reduced the production costs but also minimized the formation of by-products, making the compound more accessible for further pharmacological evaluations.
One of the most notable findings in recent research is the compound's inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that 2-{(benzyloxy)carbonylamino}-3-(3-chloropyridin-2-yl)propanoic acid effectively targets and modulates the activity of key enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest its potential utility in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease (IBD).
Furthermore, the compound has been investigated for its role in targeted drug delivery systems. Due to its structural compatibility with various biomolecules, it has been successfully conjugated with nanoparticles and liposomes to enhance the delivery of therapeutic agents to specific tissues. This approach has shown promising results in preclinical models, particularly in cancer therapy, where targeted delivery can significantly reduce off-target effects and improve treatment efficacy.
Despite these advancements, challenges remain in the clinical translation of 2-{(benzyloxy)carbonylamino}-3-(3-chloropyridin-2-yl)propanoic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on structural modifications and formulation strategies to overcome these limitations and pave the way for clinical trials.
In conclusion, 2-{(benzyloxy)carbonylamino}-3-(3-chloropyridin-2-yl)propanoic acid represents a promising candidate for therapeutic development, with its unique properties offering multiple avenues for application. Continued research and collaboration across disciplines will be essential to fully realize its potential and bring it closer to clinical use.
2138788-35-7 (2-{(benzyloxy)carbonylamino}-3-(3-chloropyridin-2-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)